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Compound of Interest

Compound Name: 2-Sulfoethyl methacrylate

Cat. No.: B089208

An In-depth Technical Guide to 2-Sulfoethyl Methacrylate for Researchers and Drug
Development Professionals

This guide provides a comprehensive overview of 2-Sulfoethyl Methacrylate (SEMA), a
functional monomer of significant interest in the fields of polymer chemistry, materials science,
and drug delivery. We will delve into its chemical structure, physicochemical properties, and
key experimental protocols relevant to its application in research and development.

Chemical Structure and Identification

2-Sulfoethyl methacrylate is a unique monomer that combines a polymerizable methacrylate
group with a strongly acidic and hydrophilic sulfonic acid group.[1] This dual functionality allows
for its incorporation into polymer backbones, imparting ionic character and hydrophilicity to the
resulting materials.[2]

Chemical Structure of 2-Sulfoethyl Methacrylate (SEMA)
Caption: Chemical structure of 2-Sulfoethyl Methacrylate.
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Identifier Value

2-(2-methylprop-2-

IUPAC Name
enoyloxy)ethanesulfonic acid
CAS Number 10595-80-9
Molecular Formula CeH1005S][3][4]
Canonical SMILES CC(=C)C(=0)OCCS(=0)(=0)0
nchi INChl=1S/C6H1005S/c1-5(2)6(7)11-3-4-

12(8,9)10/h1,3-4H2,2H3,(H,8,9,10)

| Synonyms | SEMA, 2-(Methacryloyloxy)ethanesulfonic acid, Sulfoethyl methacrylate |

Physicochemical Properties

The properties of SEMA are largely dictated by its methacrylate and sulfonic acid
functionalities. The sulfonic acid group, in particular, confers high polarity and water solubility.

Table of Physicochemical Properties
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Property Value Test Condition
Molecular Weight 194.21 g/mol

Appearance Liquid

Density 1.324 g/cm3 25°C

Boiling Point 193.7°C at 101,325 Pa
Flash Point 142°C

Refractive Index 1.4772 25°C

pKa (Predicted) 1.04 + 0.50

Water Solubility lg/lL 20°C
Solubility in Organic Solvents 1000 g/L 20°C

Vapor Pressure 0.017 Pa 25°C

| LogP | -2.3 | 24°C |

Data sourced from[5].

Experimental Protocols

This section outlines key experimental procedures for the synthesis, polymerization, and
characterization of SEMA and its polymers, which are fundamental for their application in drug

delivery systems.

Synthesis of 2-Sulfoethyl Methacrylate Sodium Salt

A common method for synthesizing SEMA involves the reaction of a methacrylic acid derivative
with a salt of isethionic acid. The following is a representative protocol adapted from the
literature for the synthesis of the sodium salt of SEMA.

Workflow for SEMA Synthesis and Polymerization
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Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089208#2-sulfoethyl-methacrylate-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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